Cas no 2172609-56-0 (3-(cyclooct-1-en-1-yl)butan-2-ol)

• Product Name: 3-(cyclooct-1-en-1-yl)butan-2-ol
• CAS No: 2172609-56-0
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 6359072
• PubChem ID: 165523693
• Update Time: 2025-11-06

3-(cyclooct-1-en-1-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(cyclooct-1-en-1-yl)butan-2-ol
• EN300-1634960
• 2172609-56-0

• Inchi： 1S/C12H22O/c1-10(11(2)13)12-8-6-4-3-5-7-9-12/h8,10-11,13H,3-7,9H2,1-2H3/b12-8+
• InChI Key： UUDUGWHGAVPFSC-XYOKQWHBSA-N
• SMILES： OC(C)C(C)C1=CCCCCCC1 |t:5|

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(cyclooct-1-en-1-yl)butan-2-ol

3-(Cyclooct-1-en-1-yl)butan-2-ol: A Comprehensive Overview

3-(Cyclooct-1-en-1-yl)butan-2-ol (CAS No. 2172609-56-0) is a unique organic compound with a complex structure that has garnered attention in various fields of chemistry and materials science. This compound, often referred to as cyclooctenol butanol, is characterized by its bicyclic structure, which combines a cyclooctene ring with a secondary alcohol group. The molecule's structure provides it with interesting physical and chemical properties, making it a subject of interest for researchers and industry professionals alike.

The cyclooctene ring in 3-(Cyclooct-1-en-1-yl)butan-2-ol contributes significantly to its reactivity and stability. Recent studies have highlighted the importance of such bicyclic structures in organic synthesis, particularly in the development of novel pharmaceuticals and advanced materials. The presence of the double bond in the cyclooctene ring introduces an element of unsaturation, which can be exploited in various chemical reactions, such as Diels-Alder reactions or other cycloaddition processes. This makes cyclooctenol butanol a valuable precursor in the synthesis of more complex molecules.

One of the most intriguing aspects of 3-(Cyclooct-1-en-1-yl)butan-2-ol is its potential in drug discovery. Researchers have been exploring its ability to act as a chiral building block in asymmetric synthesis. The secondary alcohol group provides a chiral center, which is crucial for the development of enantiomerically pure compounds—a requirement for many pharmaceutical applications. Recent advancements in catalytic asymmetric synthesis have further enhanced the utility of this compound, enabling the production of bioactive molecules with high enantioselectivity.

In addition to its role in pharmaceuticals, cyclooctenol butanol has also found applications in materials science. Its rigid bicyclic structure makes it an ideal candidate for use in the development of high-performance polymers and liquid crystals. Studies have shown that incorporating such molecules into polymer backbones can significantly improve mechanical properties, such as tensile strength and thermal stability. This has led to increased interest in using 3-(Cyclooct-1-en-1-yl)butan-2-ol as a monomer in advanced polymer systems.

The synthesis of 3-(Cyclooct-1-en-1-yldioxy)butanone, a derivative of 3-(Cyclooctenol butanol, has also been a focal point of recent research. This derivative exhibits unique electronic properties that make it suitable for use in optoelectronic devices, such as organic light-emitting diodes (OLEDs). Researchers have demonstrated that incorporating such molecules into OLED architectures can enhance device efficiency and longevity, paving the way for their use in next-generation display technologies.

Another area where 3-(Cyclooctenol butanol has shown promise is in green chemistry. Its ability to participate in catalytic cycles under mild conditions aligns with the principles of sustainable chemistry. Recent studies have explored its use as a solvent or catalyst in environmentally friendly chemical processes, reducing the reliance on hazardous solvents and improving process efficiency.

Despite its numerous applications, there are still challenges associated with the large-scale production and characterization of 3-(Cyclooctenol butanol. Researchers are actively working on developing scalable synthesis methods that can meet industrial demands while maintaining product quality. Advances in catalysis and process engineering are expected to play a pivotal role in overcoming these challenges.

In conclusion, 3-(Cyclooctenol butanol (CAS No. 2172609560) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As advancements continue to be made in organic synthesis and materials science, the potential for this compound to contribute to groundbreaking innovations remains immense.